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Compound of Interest

Compound Name: OP-5244

Cat. No.: B15623013 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of stock solutions of OP-5244, a potent and orally active inhibitor of CD73, using Dimethyl

Sulfoxide (DMSO) as a solvent. Adherence to these guidelines is crucial for ensuring the

stability, and consistent performance of the compound in downstream applications.

Physicochemical and Biological Properties of OP-5244
OP-5244 is a small molecule inhibitor that targets CD73, an ecto-5'-nucleotidase that plays a

critical role in the adenosinergic pathway by converting AMP to immunosuppressive adenosine.

[1][2] By inhibiting CD73, OP-5244 blocks the production of adenosine, thereby reversing

immunosuppression and demonstrating potential in cancer immunotherapy.[1][3]
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Property Value Reference

Molecular Formula C19H29ClN5O9P [3]

Molecular Weight 537.89 g/mol [3]

CAS Number 2381268-71-7 [3]

Appearance White to pink solid [3]

Purity >98% [4]

Mechanism of Action
Potent and orally active

inhibitor of CD73
[1][3]

IC50 0.25 nM for CD73 [3][5]

Solubility in DMSO
250 mg/mL (464.78 mM);

requires sonication
[3][5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM OP-5244 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of OP-5244 in DMSO. This

concentration is a common starting point for creating working solutions for various in vitro

assays.

Materials:

OP-5244 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber, or light-protecting microcentrifuge tubes

Calibrated analytical balance

Vortex mixer
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Ultrasonic water bath

Procedure:

Pre-handling: Before opening, bring the vial of OP-5244 powder to room temperature to

prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh out the desired amount of OP-5244 powder. To prepare 1 mL of a 10 mM stock

solution, you will need 5.38 mg of OP-5244.

Calculation: Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000

(mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 537.89 g/mol * 1000 mg/g = 5.38 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the tube containing the OP-
5244 powder. For a 10 mM stock solution, add 1 mL of DMSO to 5.38 mg of OP-5244.

Mixing: Tightly cap the tube and vortex for 1-2 minutes.

Sonication: To ensure complete dissolution, place the tube in an ultrasonic water bath for 10-

15 minutes.[3][5] Visually inspect the solution to ensure no particulates are present. The

solution should be clear.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 10-20 µL) in sterile, light-protected microcentrifuge tubes.

Labeling and Storage: Clearly label each aliquot with the compound name (OP-5244),

concentration (10 mM), solvent (DMSO), and the date of preparation.

Storage and Stability
Proper storage is critical to maintain the integrity of the OP-5244 stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15623013?utm_src=pdf-body
https://www.benchchem.com/product/b15623013?utm_src=pdf-body
https://www.benchchem.com/product/b15623013?utm_src=pdf-body
https://www.benchchem.com/product/b15623013?utm_src=pdf-body
https://www.benchchem.com/product/b15623013?utm_src=pdf-body
https://www.benchchem.com/product/b15623013?utm_src=pdf-body
https://www.medchemexpress.com/op-5244.html
https://file.medchemexpress.com/batch_PDF/HY-136978/OP-5244-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15623013?utm_src=pdf-body
https://www.benchchem.com/product/b15623013?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommendation Reference

Stock Solution Storage

Temperature

Store aliquots at -80°C for

long-term storage (up to 6

months) or at -20°C for short-

term storage (up to 1 month).

[3][5]

Storage Conditions

Store in tightly sealed, light-

protected containers. Avoid

repeated freeze-thaw cycles.

[3][4][5]

Handling Precautions

Use fresh, anhydrous DMSO

to prepare solutions, as

hygroscopic DMSO can

significantly impact solubility.

[3][6]
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Caption: OP-5244 inhibits CD73, blocking adenosine production.
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Experimental Workflow
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Caption: Workflow for preparing OP-5244 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Orally Bioavailable Small-Molecule CD73 Inhibitor (OP-5244) Reverses
Immunosuppression through Blockade of Adenosine Production - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. immune-system-research.com [immune-system-research.com]

3. medchemexpress.com [medchemexpress.com]

4. medkoo.com [medkoo.com]

5. file.medchemexpress.com [file.medchemexpress.com]

6. FAQs on Inhibitor Preparation [sigmaaldrich.com]

To cite this document: BenchChem. [Application Notes and Protocols for Preparing OP-5244
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623013#preparing-op-5244-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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